Cas no 1805283-89-9 (Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate)

• Product Name: Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate
• CAS No: 1805283-89-9
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4874028
• Update Time: 2025-07-22

Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate

• Inchi： 1S/C11H10F2N2O3/c1-2-18-9(17)4-7-8(16)3-6(5-14)15-10(7)11(12)13/h3,11H,2,4H2,1H3,(H,15,16)
• InChI Key： FNENMBGFLAAUBI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(C#N)N1)=O)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 486
• XLogP3: 0.9
• Topological Polar Surface Area: 79.2

Additional information on Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate

Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1805283-89-9): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1805283-89-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its versatile structural features and potential applications in drug development. This compound, characterized by its pyridine core adorned with multiple functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate includes a cyano group at the 6-position, a difluoromethyl group at the 2-position, and a hydroxypyridine moiety at the 4-position, all of which contribute to its unique reactivity and biological properties. The presence of these functional groups makes it an attractive candidate for further derivatization, enabling the creation of novel pharmacophores with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. The compound Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate has emerged as a valuable building block in this endeavor. Its pyridine scaffold is a common motif in many pharmacologically active compounds, and modifications to this core structure can lead to compounds with improved pharmacokinetic profiles and reduced side effects.

One of the most compelling aspects of Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating this compound into drug candidates, researchers can design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks that contribute to disease progression.

Recent studies have demonstrated the efficacy of pyridine-based kinase inhibitors in preclinical models. For instance, derivatives of Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate have shown promise in inhibiting tyrosine kinases, which are overactive in many cancer types. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, making it an ideal moiety for drug development.

The cyano group present in the structure of Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate also contributes to its utility as a pharmaceutical intermediate. Cyano groups can serve as pharmacophores that interact with biological targets through hydrogen bonding or other non-covalent interactions. This versatility allows for the design of compounds with tailored biological activities.

In addition to its applications in oncology, Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate has shown potential in the treatment of infectious diseases. Researchers have explored its use as a scaffold for developing antiviral and antibacterial agents. The hydroxypyridine moiety, for example, can be modified to create compounds that disrupt viral replication or bacterial biofilm formation.

The synthesis of Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex molecular framework efficiently. The growing demand for this compound underscores the importance of developing scalable synthetic routes that meet industrial standards.

The safety and regulatory aspects of working with Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate are also critical considerations. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Good laboratory practices (GLP) should be adhered to when handling this compound to minimize risks associated with chemical exposure.

The future prospects for Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate are promising given its broad applicability in pharmaceutical research. As new technologies emerge, such as high-throughput screening and computational chemistry tools, the development of novel derivatives will likely accelerate. These advancements will enable researchers to rapidly identify lead compounds with optimized properties for further development into therapeutic agents.

In conclusion, Ethyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1805283-89-9) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to evolve, this compound will undoubtedly play an increasingly important role in the development of next-generation pharmaceuticals.